3-(1-adamantyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazol-4-ium bromide

• IUPAC Name: 3-(1-adamantyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazol-4-ium;bromide
• InChI: InChI=1S/C15H20N2S.BrH/c1-2-17-13(9-18-14(17)16-1)15-6-10-3-11(7-15)5-12(4-10)8-15;/h9-12H,1-8H2;1H
• InChI Key: QTFZOKOKVQEZIS-UHFFFAOYSA-N
• Canonical SMILES: C1C[N+]2=C(N1)SC=C2C34CC5CC(C3)CC(C5)C4.[Br-]
• Molecular Formula: C15H21BrN2S
• Molecular Weight: 341.3 g/mol

Description

“3-(1-adamantyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazol-4-ium bromide” is a derivative of thiazole. Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives, including “this compound”, is often carried out through the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives were synthesized in good yields.

Chemical Reactions Analysis

The reactions of 2-aminothiazoles with bromo ketones occurred under mild conditions: the product was formed upon heating the reagent mixture in PhH for 2–4 h, and the type of product depended on the structure of the starting reagents.

Mechanism of Action

While specific information on the mechanism of action of “3-(1-adamantyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazol-4-ium bromide” is not available, thiazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazoles and their derivatives, including “3-(1-adamantyl)-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazol-4-ium bromide”, have a wide range of applications in various fields. Future research may focus on expanding the range of available derivatives of the given system and exploring their potential applications in medicine, industry, and other fields.